4-(2-Pyridylazo)-resorcinol-functionalized polyacrylonitrile fiber through a microwave irradiation method for the simultaneous optical detection and removal of heavy metals from water†
Environmental Science: Water Research & Technology Pub Date: 2018-02-12 DOI: 10.1039/C8EW00045J
Abstract
This communication reports the design and synthesis of a 4-(2-pyridylazo)-resorcinol (PAR)-functionalized polyacrylonitrile fiber that could not only remove heavy metal ions, especially mercury, but also can be applied for the simultaneous on-site naked-eye detection of these ions. The synthetic process of this colorimetric fiber was implemented under microwave irradiation, which enables greater efficiency and better performance. This rapid preparation method and dual-functional environmental material promise a new solution for the remediation of heavy metal pollution in water.
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Journal Name：Environmental Science: Water Research & Technology
Research Products
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CAS no.: 16881-33-7
